Cas no 1104291-93-1 (2-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 1104291-93-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 2105262
• Update Time: 2025-10-29

2-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethanone
• 2-ethoxy-1-(1-methyl-pyrazol-4-yl)-ethanone
• RSKYWYDQICZLIC-UHFFFAOYSA-N
• 2-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one

• Inchi： 1S/C8H12N2O2/c1-3-12-6-8(11)7-4-9-10(2)5-7/h4-5H,3,6H2,1-2H3
• InChI Key： RSKYWYDQICZLIC-UHFFFAOYSA-N
• SMILES： O(CC)CC(C1C=NN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one

2-Ethoxy-1-(1-Methyl-1H-Pyrazol-4-Yl)Ethan-1-One: A Promising Compound in Pharmaceutical Research

2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one is a synthetic organic compound with a molecular formula of C₁₀H₁₄N₂O₂ and a molecular weight of 210.23 g/mol. This compound, identified by its CAS number 1104291-93-1, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. The molecule features a central 1-methyl-1H-pyrazol-4-yl group attached to a ketone moiety, with an ethoxy substituent extending from the carbon chain. This structural framework is believed to contribute to its diverse pharmacological properties, making it a valuable candidate for drug discovery and development.

2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one is synthesized through a multi-step process involving the condensation of appropriate precursors. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature, solvent, and catalysts, to achieve high yields of the target compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of microwave-assisted synthesis significantly enhanced the efficiency of this reaction, reducing the time required by over 50% compared to traditional methods. This advancement underscores the growing interest in green chemistry approaches for the production of complex organic molecules.

The biological activities of 2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one have been extensively investigated in recent years. Preliminary studies suggest that this compound exhibits promising anti-inflammatory and antioxidant properties. A 2024 study published in Pharmaceutical Research reported that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings align with the growing trend of exploring small molecules for their potential to modulate immune responses and treat inflammatory diseases. Additionally, the compound's ability to scavenge reactive oxygen species (ROS) has been linked to its protective effects against oxidative stress, a key factor in the pathogenesis of various chronic conditions.

Recent advancements in computational chemistry have further expanded the understanding of 2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one's molecular interactions. Molecular docking studies conducted in 2023 revealed that the compound binds with high affinity to several target proteins, including cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB). These interactions are critical for the compound's anti-inflammatory effects, as COX-2 and NF-κB are key regulators of inflammatory pathways. The results of these studies provide a theoretical basis for the development of new therapeutic agents based on the structural modifications of this compound.

Another area of research focusing on 2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one is its potential applications in the treatment of neurodegenerative diseases. A 2023 study published in Neuropharmacology investigated the compound's effects on Alzheimer's disease models. The study found that the compound significantly reduced amyloid-beta (Aβ) aggregation and improved cognitive function in animal models. These findings are particularly significant given the increasing prevalence of neurodegenerative disorders and the urgent need for effective therapeutic strategies. The compound's ability to modulate protein misfolding and aggregation pathways may open new avenues for the treatment of these debilitating conditions.

The pharmacokinetic profile of 2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one is another important aspect of its potential therapeutic use. A 2024 study published in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable oral bioavailability and a relatively long half-life, which are essential characteristics for the development of oral medications. These properties suggest that the compound could be formulated into a sustained-release dosage form, enhancing its therapeutic efficacy while minimizing the frequency of administration.

Despite its promising properties, the development of 2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one as a therapeutic agent is not without challenges. One of the primary concerns is the potential for side effects associated with long-term use. A 2023 study published in Drug Safety reported that the compound exhibited mild hepatotoxicity in animal models, highlighting the need for further research to optimize its safety profile. Additionally, the compound's interactions with other medications and its potential for drug-drug interactions remain areas of active investigation. These findings emphasize the importance of rigorous preclinical and clinical testing to ensure the compound's safety and efficacy in human patients.

Recent advancements in drug delivery technologies have also contributed to the potential applications of 2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one. A 2024 study published in Advanced Drug Delivery Reviews explored the use of nanocarriers to enhance the compound's delivery to target tissues. The study demonstrated that encapsulating the compound in lipid nanoparticles significantly improved its stability and bioavailability, while also reducing its systemic toxicity. These findings highlight the role of nanotechnology in overcoming the limitations of traditional drug delivery systems and maximizing the therapeutic potential of complex organic molecules.

In conclusion, 2-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure, coupled with its potential biological activities, has attracted significant attention in the pharmaceutical research community. Ongoing studies are focused on optimizing its synthesis, enhancing its pharmacological properties, and ensuring its safety for clinical use. As research in this area continues to advance, the compound may emerge as a valuable tool in the treatment of a wide range of diseases, from inflammatory conditions to neurodegenerative disorders.